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Compound of Interest

Compound Name: BCR-ABL1-IN-1

Cat. No.: B8415045 Get Quote

Essential protocols for the responsible management of a potent kinase inhibitor in a laboratory

setting, ensuring the safety of personnel and compliance with regulatory standards.

For researchers and drug development professionals, the proper handling and disposal of

potent compounds like BCR-ABL1-IN-1, an inhibitor of the ABL1 kinase, is a critical component

of laboratory safety and environmental responsibility.[1] While specific disposal instructions for

every research chemical are not always available, a comprehensive procedure can be

formulated by adhering to established guidelines for hazardous chemical waste management

and the safe handling of kinase inhibitors.

Core Safety and Handling Data
A summary of key information for BCR-ABL1-IN-1 is presented below, compiled from available

safety and product documentation. This data is essential for making informed decisions

regarding its handling and disposal.

Identifier CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Key Inhibitory
Values

BCR-ABL1-IN-1 Not Specified C₁₇H₁₁F₃N₄O 358.29
IC₅₀ = 8.7 nM for

ABL1 (64-515)

Data is illustrative and compiled from public sources. Actual values may vary.
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Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols provide a detailed methodology for the safe disposal of BCR-ABL1-IN-
1 in various forms. These procedures are based on general laboratory chemical waste

guidelines.[2][3][4][5]

1. Disposal of Solid (Powder) BCR-ABL1-IN-1 Waste:

Step 1: Personal Protective Equipment (PPE). Before handling, ensure appropriate PPE is

worn, including a lab coat, safety goggles, and chemical-resistant gloves.[6]

Step 2: Waste Collection. Collect the solid BCR-ABL1-IN-1 waste in a clearly labeled,

sealable container. The container must be compatible with chemical waste.

Step 3: Labeling. Label the container with "Hazardous Waste," the full chemical name "BCR-
ABL1-IN-1," and any known hazard symbols.[2][5]

Step 4: Storage. Store the sealed container in a designated hazardous waste accumulation

area, away from incompatible materials.[3][5]

Step 5: Professional Disposal. Arrange for pickup and disposal by a licensed professional

waste disposal service.[7]

2. Disposal of Contaminated Labware (e.g., pipette tips, tubes, gloves):

Step 1: Segregation. Segregate all disposable labware that has come into direct contact with

BCR-ABL1-IN-1.

Step 2: Collection. Place these contaminated items into a designated, leak-proof hazardous

waste bag or container.

Step 3: Labeling. Clearly label the bag or container as "Hazardous Waste" and specify that it

contains materials contaminated with "BCR-ABL1-IN-1."

Step 4: Storage and Disposal. Store the container in the designated hazardous waste area

and dispose of it through a certified hazardous waste management company.
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3. Disposal of Solutions Containing BCR-ABL1-IN-1:

Step 1: No Drain Disposal. Under no circumstances should solutions containing BCR-ABL1-
IN-1 be poured down the drain.[3][8]

Step 2: Waste Collection. Collect liquid waste in a sealed, leak-proof, and chemically

compatible container.

Step 3: Labeling. Label the container with "Hazardous Waste," the name of the solvent, and

"Contains BCR-ABL1-IN-1." Indicate the approximate concentration.

Step 4: Storage. Store the liquid waste container in secondary containment to prevent spills

and in a well-ventilated, designated hazardous waste storage area.[2]

Step 5: Professional Disposal. Arrange for collection and disposal by a licensed hazardous

waste contractor.

Mandatory Visualizations: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of BCR-ABL1-IN-1
waste, from initial identification to final removal from the laboratory.
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BCR-ABL1-IN-1 Disposal Workflow
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BCR-ABL1-IN-1 Waste Disposal Decision Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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